Cas no 2171485-14-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• CAS No: 2171485-14-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5940234
• PubChem ID: 165608278
• Update Time: 2025-10-31

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• EN300-1520751
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid
• 2171485-14-4

• Inchi： 1S/C25H30N2O5/c1-4-21(23(30)27-25(2,3)14-13-22(28)29)26-24(31)32-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,4,13-15H2,1-3H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： TVHZNWCXYPERTM-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(NC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic Acid (CAS No. 2171485-14-4): A Comprehensive Overview

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171485-14-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, often referred to as Fmoc-Lys(Boc)-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The molecule's structure includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amino group and a tert-butyloxycarbonyl (Boc) protecting group on the ε-amino group of lysine, making it highly versatile for various synthetic applications.

The Fmoc-Lys(Boc)-OH is widely used in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides and proteins for both research and therapeutic purposes. The Fmoc protecting group is known for its ease of removal under mild basic conditions, while the Boc group provides additional stability during the synthesis process. This dual protection strategy ensures that the lysine residue remains intact and reactive throughout the synthesis, allowing for the precise construction of complex peptide sequences.

Recent studies have highlighted the importance of Fmoc-Lys(Boc)-OH in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound was instrumental in the synthesis of a peptide-based inhibitor targeting a specific protein-protein interaction involved in cancer progression. The inhibitor, synthesized using Fmoc-Lys(Boc)-OH, showed significant efficacy in inhibiting tumor growth in both in vitro and in vivo models, opening new avenues for cancer therapy.

In addition to its applications in cancer research, Fmoc-Lys(Boc)-OH has also been explored for its potential in neurodegenerative diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound in the synthesis of peptides designed to modulate amyloid-beta aggregation, a key factor in Alzheimer's disease. The synthesized peptides exhibited promising results in reducing amyloid-beta toxicity and improving cognitive function in animal models, suggesting potential therapeutic benefits.

The versatility of Fmoc-Lys(Boc)-OH extends beyond its use as a building block for peptide synthesis. It has also been employed in the development of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body. A 2021 study published in Organic & Biomolecular Chemistry described the use of this compound to create prodrugs with enhanced solubility and bioavailability, addressing common challenges faced in drug delivery systems.

The chemical properties of Fmoc-Lys(Boc)-OH make it an ideal candidate for various synthetic strategies. Its solubility in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM) facilitates its use in liquid-phase synthesis, while its compatibility with solid-phase techniques ensures efficient and scalable production processes. The compound's stability under standard laboratory conditions further enhances its utility as a reagent.

In terms of safety and handling, Fmoc-Lys(Boc)-OH is generally considered safe when proper precautions are taken. However, it is important to handle this compound with care due to its reactivity with strong acids and bases. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to ensure safety.

The market demand for Fmoc-Lys(Boc)-OH continues to grow as researchers and pharmaceutical companies increasingly recognize its value in drug discovery and development. Major suppliers such as Sigma-Aldrich, TCI Chemicals, and Alfa Aesar offer high-purity forms of this compound, catering to both academic and industrial needs.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171485-14-4) is a versatile and essential reagent in modern medicinal chemistry and biochemistry. Its unique properties make it indispensable for peptide synthesis, drug development, and various other applications. As research continues to advance, the importance of this compound is likely to grow, driving further innovation and breakthroughs in these fields.